BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Solubility and
Stability of Lyophilized 5-Fam-pmdm6

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Fam-pmdmé

Cat. No.: B15137275

This guide provides comprehensive technical information on the solubility and stability of the
lyophilized fluorescently-labeled peptide, 5-Fam-pmdmeé. It is intended for researchers,
scientists, and drug development professionals utilizing this probe in their experimental
workflows, particularly in the context of MDM2-p53 interaction studies.

Core Properties of 5-Fam-pmdm6

5-Fam-pmdmé is a fluorescently labeled peptide probe designed for use in assays monitoring
the interaction between the MDM2 protein and the p53 tumor suppressor. The 5-FAM (5-
carboxyfluorescein) moiety provides the fluorescent signal, allowing for detection in various
assay formats, most notably fluorescence polarization (FP) assays.

Solubility Data

The solubility of lyophilized 5-Fam-pmdm6 has been determined in Dimethyl Sulfoxide
(DMSO). For aqueous buffers, it is recommended to first dissolve the peptide in DMSO and
then perform serial dilutions into the desired aqueous solution.

Table 1: Solubility of Lyophilized 5-Fam-pmdm6
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. Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)
Ultrasonic treatment
may be required to
achieve full
dissolution. It is
DMSO 100 56.05 recommended to use

newly opened,
anhydrous DMSO as
the compound is

hygroscopic.[1]

Note: The molecular weight of 5-Fam-pmdmé is 1784.23 g/mol .[1]

Stability Data

Proper storage is critical to maintain the integrity and performance of 5-Fam-pmdm6. The
following tables summarize the recommended storage conditions for both the lyophilized

powder and stock solutions.

Table 2: Stability of Lyophilized 5-Fam-pmdm6 Powder

Storage Temperature (°C) Shelf Life Storage Conditions
-80 2 years Sealed, away from moisture.[1]
-20 1 year Sealed, away from moisture.[1]

Table 3: Stability of 5-Fam-pmdm6 in Solution
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Storage Temperature (°C) Shelf Life Storage Conditions

In a suitable solvent (e.g.,
-80 6 months DMSO), sealed, away from

moisture.[1]

In a suitable solvent (e.g.,
-20 1 month DMSO), sealed, away from

moisture.

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot
the stock solution into single-use volumes.

Experimental Protocols
Reconstitution of Lyophilized 5-Fam-pmdm6

This protocol outlines the procedure for preparing a stock solution of 5-Fam-pmdmeé.

Workflow for Reconstitution

Click to download full resolution via product page

Caption: Workflow for the reconstitution of lyophilized 5-Fam-pmdmé.

Methodology:

o Equilibration: Allow the vial of lyophilized 5-Fam-pmdm6 to warm to room temperature
before opening to prevent condensation.

o Centrifugation: Briefly centrifuge the vial to ensure all the powder is at the bottom.

o Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve the desired
stock concentration (e.g., for a 10 mM stock solution from 1 mg of peptide, add 56.05 pL of
DMSO).
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» Dissolution: Vortex the vial to dissolve the peptide. If necessary, sonicate the solution to aid

dissolution.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in tightly
sealed tubes and store at -20°C or -80°C, protected from light.

Fluorescence Polarization (FP) Assay for MDM2-p53
Interaction

This protocol describes a typical fluorescence polarization assay to screen for inhibitors of the
MDM2-p53 interaction using 5-Fam-pmdmé as the fluorescent probe.

Principle of the FP Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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